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molecular formula C14H22 B3182867 Bicyclo(2.2.1)hept-2-ene, 5-ethylidene-, polymer with ethene and 1-propene CAS No. 25038-36-2

Bicyclo(2.2.1)hept-2-ene, 5-ethylidene-, polymer with ethene and 1-propene

Cat. No. B3182867
CAS RN: 25038-36-2
M. Wt: 190.32 g/mol
InChI Key: MPXNNMASLYQCAH-SZPWSVBHSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05972822

Procedure details

A 2 L batch reactor is charged with 500 mL of mixed alkanes, 75 mL of 5-ethylidene-1-norbornene, and 500 mL of liquefied propylene. The reactor is heated to 60° C., and is saturated with ethylene at 500 psig (3.4 MPa). In an inert atmosphere drybox, 10 μmol of a 0.005M solution in toluene of rac-[dimethylsilanediylbis(1-(2-methyl-4-phenyl)indenyl)]zirconium (trans,trans-1,4-diphenyl-1,3-butadiene) and 10 μmol of a 0.005 m solution of B(C6F5)3 in toluene are combined and the mixture is transferred to the reactor to initiate polymerization. After 15 minutes, the reactor is vented and the solution is drained from the reactor. The polymer solution is combined with 100 mg of antioxidant and the volatiles are removed under reduced pressure in order to isolate the rubbery terpolymer of ethylene/propylene/ethylidene norbornene.
[Compound]
Name
alkanes
Quantity
500 mL
Type
reactant
Reaction Step One
Name
5-ethylidene-1-norbornene
Quantity
75 mL
Type
reactant
Reaction Step One
Name
propylene
Quantity
500 mL
Type
reactant
Reaction Step One
Name
ethylene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
rac-[dimethylsilanediylbis(1-(2-methyl-4-phenyl)indenyl)]zirconium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
B(C6F5)3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven
Name
ethylene/propylene ethylidene norbornene

Identifiers

REACTION_CXSMILES
[CH:1](=[C:3]1[CH2:8][C:7]2[CH2:9][CH:4]1[CH2:5][CH:6]=2)[CH3:2].[CH2:10]=[CH:11][CH3:12].C=C.C1(/C=C/C=C/C2C=CC=CC=2)C=CC=CC=1.B(C1C(F)=C(F)C(F)=C(F)C=1F)(C1C(F)=C(F)C(F)=C(F)C=1F)C1C(F)=C(F)C(F)=C(F)C=1F>C1(C)C=CC=CC=1>[CH2:1]=[CH2:2].[CH2:10]=[CH:11][CH3:12].[CH:1](=[C:3]1[CH2:8][CH:7]2[CH2:9][CH:4]1[CH:5]=[CH:6]2)[CH3:2] |f:6.7.8|

Inputs

Step One
[Compound]
Name
alkanes
Quantity
500 mL
Type
reactant
Smiles
Name
5-ethylidene-1-norbornene
Quantity
75 mL
Type
reactant
Smiles
C(C)=C1C2CC=C(C1)C2
Name
propylene
Quantity
500 mL
Type
reactant
Smiles
C=CC
Step Two
Name
ethylene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=C
Step Three
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
rac-[dimethylsilanediylbis(1-(2-methyl-4-phenyl)indenyl)]zirconium
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)\C=C\C=C\C1=CC=CC=C1
Step Five
Name
B(C6F5)3
Quantity
0 (± 1) mol
Type
reactant
Smiles
B(C1=C(F)C(F)=C(F)C(F)=C1F)(C1=C(F)C(F)=C(F)C(F)=C1F)C1=C(F)C(F)=C(F)C(F)=C1F
Step Six
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Seven
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
polymerization
CUSTOM
Type
CUSTOM
Details
are removed under reduced pressure in order

Outcomes

Product
Details
Reaction Time
 15 min
Name
ethylene/propylene ethylidene norbornene
Type
product
Smiles
C=C.C=CC.C(C)=C1C2C=CC(C1)C2

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.